Cas no 167546-09-0 (Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-)

• Product name: Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-
• CAS No: 167546-09-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1355589
• PubChem ID: 21831947

Phenol, 2-(2,3-dihydro-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-
• 2-(2,3-dihydro-1H-indol-3-yl)phenol
• DTXSID40618608
• 167546-09-0
• SCHEMBL8493961

• Inchi： InChI=1S/C14H13NO/c16-14-8-4-2-6-11(14)12-9-15-13-7-3-1-5-10(12)13/h1-8,12,15-16H,9H2
• InChI Key： YTGAOQDFKUBNCZ-UHFFFAOYSA-N
• SMILES： C1C(C2=CC=CC=C2N1)C3=CC=CC=C3O

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 3

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines